Cas no 392319-02-7 (2-methyl-N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 2-methyl-N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 392319-02-7
• MF: C₁₅H₁₄N₆O₂S₃
• MW: 406.505657672882
• CID: 5845491
• PubChem ID: 5142533
• Update Time: 2023-11-21

2-methyl-N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2-methyl-N-[5-[[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• Oprea1_734837
• 2-methyl-N-[5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2-methyl-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 392319-02-7
• F0417-2289
• AKOS024577510

• Inchi： 1S/C15H14N6O2S3/c1-8-5-3-4-6-10(8)12(23)17-14-20-21-15(26-14)24-7-11(22)16-13-19-18-9(2)25-13/h3-6H,7H2,1-2H3,(H,16,19,22)(H,17,20,23)
• InChI Key： LRXWWXIYORTTPX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=NN=C(C)S2)=O)S1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 406.03403723g/mol
• Monoisotopic Mass: 406.03403723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 7.24±0.50(Predicted)